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Compound of Interest

Compound Name: Nonanal-d2

Cat. No.: B12362237 Get Quote

Introduction

Nonanal-d2, a deuterated form of the saturated aldehyde nonanal, serves as a critical tool for

researchers, scientists, and drug development professionals. Its isotopic labeling allows for

precise quantification in complex biological matrices, making it an invaluable internal standard

for mass spectrometry-based analytical techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS). This

technical guide provides a comprehensive overview of the commercial sources, availability, and

key applications of Nonanal-d2, with a focus on quantitative data, experimental methodologies,

and its role in metabolic and signaling pathways.

Commercial Sources and Availability
Nonanal-d2 is available from several specialized chemical suppliers that focus on isotopically

labeled compounds and analytical standards. The availability and product specifications can

vary between suppliers. Researchers are advised to request lot-specific certificates of analysis

for detailed information on purity and isotopic enrichment.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Stated
Purity

Smolecule Nonanal-d2
1335435-50-

1
C₉H₁₆D₂O 144.25 Not specified

Vulcanchem Nonanal - d2
1335435-50-

1
C₉H₁₆D₂O 144.26 ≥90%

MedchemExp

ress
Nonanal-d2

1335435-50-

1
C₉H₁₆D₂O 144.25 Not specified

InvivoChem Nonanal-d2
1335435-50-

1
C₉H₁₆D₂O Not specified ≥98%

Note: The information in this table is based on publicly available data from supplier websites

and may be subject to change. It is essential to confirm specifications with the supplier before

ordering.

Physicochemical Properties and Isotopic
Enrichment
The key feature of Nonanal-d2 is the substitution of two hydrogen atoms with deuterium. This

isotopic labeling results in a nominal mass increase of 2 Da compared to unlabeled nonanal,

allowing for its differentiation in mass spectrometric analysis. While specific isotopic enrichment

values should be obtained from the supplier's certificate of analysis, commercially available

deuterated standards typically have an isotopic purity of 98 atom % D or higher.[1]
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Property Value

Molecular Formula C₉H₁₆D₂O

Nominal Molecular Weight 144.25 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~191-192 °C (for non-deuterated nonanal)

Density
~0.827 g/mL at 25 °C (for non-deuterated

nonanal)[2]

Experimental Protocols
Nonanal-d2 is primarily used as an internal standard to ensure the accuracy and precision of

quantitative analytical methods. Below are detailed methodologies for its application in the

analysis of volatile aldehydes in biological samples.

Protocol 1: Quantification of Volatile Aldehydes in
Human Plasma by Headspace Solid-Phase
Microextraction (HS-SPME) GC-MS
This protocol is adapted from established methods for the analysis of volatile organic

compounds in biological fluids.[3][4]

Materials:

Human plasma samples

Nonanal-d2 internal standard solution (1 µg/mL in methanol)

O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) derivatizing agent

20 mL headspace vials with screw caps and septa

Solid-Phase Microextraction (SPME) fiber assembly with a suitable fiber (e.g.,

Carboxen/PDMS)
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Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Procedure:

Sample Preparation:

Pipette 1 mL of human plasma into a 20 mL headspace vial.

Add 10 µL of the 1 µg/mL Nonanal-d2 internal standard solution to the plasma.

Add 50 µL of the PFBHA solution (10 mg/mL in water).

Immediately cap the vial and vortex for 10 seconds.

Incubation and Derivatization:

Incubate the vial at 60°C for 30 minutes in a heating block or water bath to facilitate

derivatization and equilibration of the headspace.

HS-SPME Extraction:

Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C.

GC-MS Analysis:

Retract the fiber and immediately inject it into the GC inlet for thermal desorption at 250°C.

GC Conditions (example):

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Inlet Temperature: 250°C (splitless mode)

Oven Program: 50°C for 2 min, ramp to 280°C at 10°C/min, hold for 5 min

Carrier Gas: Helium at a constant flow of 1.0 mL/min

MS Conditions (example):
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Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Monitor characteristic ions for the derivatized nonanal and Nonanal-d2.

Data Analysis:

Create a calibration curve by analyzing standards of known nonanal concentrations with a

fixed amount of Nonanal-d2.

Quantify the amount of nonanal in the plasma samples by comparing the peak area ratio of

the analyte to the internal standard against the calibration curve.

Sample Preparation Analysis

1 mL Human Plasma Spike with Nonanal-d2 Add PFBHA Derivatizing Agent Vortex Incubate at 60°C HS-SPME GC-MS Analysis Data Quantification

Click to download full resolution via product page

GC-MS analysis workflow for volatile aldehydes.

Metabolic and Signaling Pathways
Nonanal is a naturally occurring saturated aldehyde that can be formed endogenously through

the peroxidation of unsaturated fatty acids.[5] Aldehydes are generally reactive and require

detoxification to prevent cellular damage.

Metabolic Fate of Nonanal
The primary metabolic pathways for aldehydes like nonanal involve oxidation and reduction

reactions, primarily catalyzed by aldehyde dehydrogenases (ALDHs) and alcohol

dehydrogenases (ADHs), respectively.

Oxidation: The aldehyde group of nonanal can be oxidized to a carboxylic acid, forming

nonanoic acid. This is a major detoxification pathway.
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Reduction: The aldehyde group can be reduced to a primary alcohol, yielding 1-nonanol.

Glutathione Conjugation: Aldehydes can also be conjugated with glutathione (GSH), a key

step in their detoxification and subsequent excretion from the cell.

Nonanal

Nonanoic Acid
(Oxidation Product)

ALDH

1-Nonanol
(Reduction Product)

ADH

GSH Conjugate

GST

Click to download full resolution via product page

Hypothetical metabolic pathways of Nonanal.

Role in Cellular Signaling
While the specific signaling roles of nonanal are not as extensively studied as those of

unsaturated aldehydes like 4-hydroxy-2-nonenal (4-HNE), saturated aldehydes are known to

participate in cellular signaling, particularly in the context of oxidative stress.

Reactive aldehydes can act as signaling molecules by forming adducts with proteins, thereby

altering their function. This can impact various signaling pathways, including:

Nrf2/Keap1 Pathway: This pathway is a primary cellular defense against oxidative stress.

Electrophilic compounds, including aldehydes, can react with Keap1, leading to the

activation of the transcription factor Nrf2 and the subsequent expression of antioxidant

enzymes.

MAPK and NF-κB Pathways: Oxidative stress and the presence of reactive aldehydes can

activate the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB)

signaling pathways, which are involved in inflammation, cell proliferation, and apoptosis.
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Potential role of Nonanal in oxidative stress signaling.

Conclusion

Nonanal-d2 is a vital tool for researchers in various scientific disciplines. Its commercial

availability provides a reliable source for an internal standard that is essential for accurate and

precise quantification of nonanal and other volatile aldehydes in complex samples. The

experimental protocols outlined in this guide offer a starting point for developing robust

analytical methods. Furthermore, understanding the metabolic fate and potential signaling roles

of nonanal provides a broader context for its biological significance. As research into the role of

aldehydes in health and disease continues, the utility of deuterated standards like Nonanal-d2
will undoubtedly expand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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